Cas no 58019-67-3 (Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester)

• Product Name: Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester
• CAS No: 58019-67-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 379060
• PubChem ID: 322777
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 4-methyl-2-oxo-, ethyl ester
• ethyl 4-methyl-2-oxocyclopentane-1-carboxylate
• (+-)-4-Methyl-2-oxo-cyclopentancarbonsaeure-aethylester
• 2-carboethoxy-4-methyl cyclopentanone
• 4-Methyl-1-oxo-cyclopentancarbonsaeure-2-aethylester
• 4-Methyl-2-carbethoxycyclopentanon
• 4-Methyl-2-oxo-cyclopentancarbonsaeure-aethylester
• 4-methyl-2-oxo-cyclopentanecarboxylic acid ethyl ester
• ETHYL 4-METHYL-2-OXOCYCLOPENTANECARBOXYLATE
• NSC280996
• Opt.-inakt. 5-Oxo-3-methyl-cyclopentan-carbonsaeure-(1)-aethyles
• DTXSID10314165
• NSC-280996
• 58019-67-3
• ETHYL4-METHYL-2-OXOCYCLOPENTANECARBOXYLATE
• SCHEMBL11676672

• MDL： MFCD24688286
• Inchi： 1S/C9H14O3/c1-3-12-9(11)7-4-6(2)5-8(7)10/h6-7H,3-5H2,1-2H3
• InChI Key： FAXGJONUNBBOKH-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CC1C(=O)OCC

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 1.16470